molecular formula C20H23N B1667244 Amitriptyline CAS No. 50-48-6

Amitriptyline

Cat. No. B1667244
CAS RN: 50-48-6
M. Wt: 277.4 g/mol
InChI Key: KRMDCWKBEZIMAB-UHFFFAOYSA-N
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Patent
US06461600B1

Procedure details

0.750 gm amitriptyline hydrochloride USP, is wetted with 1.5 ml of ethoxy diglycol reagent, and stirred into 75 gm of the base cream prepared as per example 3 and triple milled. A cream-type preparation results which contains amitriptyline hydrochloride @ 10 mg/ml
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
base
Quantity
75 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]([CH2:4][CH2:5][CH:6]=[C:7]1[C:17]2[CH:18]=[CH:19][CH:20]=[CH:21][C:16]=2[CH2:15][CH2:14][C:13]2[CH:12]=[CH:11][CH:10]=[CH:9][C:8]1=2)[CH3:3].Cl.CCOCCOCCO>>[CH3:1][N:2]([CH2:4][CH2:5][CH:6]=[C:7]1[C:8]2[CH:9]=[CH:10][CH:11]=[CH:12][C:13]=2[CH2:14][CH2:15][C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][C:17]1=2)[CH3:3] |f:0.1|

Inputs

Step One
Name
Quantity
0.75 g
Type
reactant
Smiles
CN(C)CCC=C1C=2C=CC=CC2CCC3=C1C=CC=C3.Cl
Step Two
Name
Quantity
1.5 mL
Type
reactant
Smiles
CCOCCOCCO
Step Three
Name
base
Quantity
75 g
Type
reactant
Smiles
Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C)CCC=C1C=2C=CC=CC2CCC3=C1C=CC=C3.Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A cream-type preparation
CUSTOM
Type
CUSTOM
Details
results which

Outcomes

Product
Name
Type
Smiles
CN(C)CCC=C1C=2C=CC=CC2CCC3=C1C=CC=C3

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.